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Compound of Interest

2-Fluoro-6-
Compound Name:
(trifluoromethyl)phenylacetonitrile

Cat. No.: B065304

Essential Safety and Handling Guide for 2-
Fluoro-6-(trifluoromethyl)phenylacetonitrile

This guide provides critical safety protocols and logistical plans for researchers, scientists, and
drug development professionals handling 2-Fluoro-6-(trifluoromethyl)phenylacetonitrile.
Adherence to these procedures is essential for ensuring personal safety and proper chemical
management.

Hazard Summary

2-Fluoro-6-(trifluoromethyl)phenylacetonitrile and structurally similar compounds are
considered hazardous. Key hazards include:

o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]
o Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][3]
e Respiratory Irritation: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this compound. The following table
summarizes the recommended equipment.
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PPE Category

Recommended Equipment

Specifications &
Standards

Eye & Face Protection

Chemical safety goggles or a
face shield worn over safety

glasses.

Must comply with OSHA's 29
CFR 1910.133 or European
Standard EN166.[4]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). A
complete suit protecting
against chemicals or a lab

coat.

Gloves must be inspected
before use and disposed of
after contamination.[1] The
type of protective equipment
must be selected according to
the concentration and amount
of the dangerous substance at

the specific workplace.[1]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Required if exposure limits are
exceeded or if irritation or other
symptoms are experienced.[4]
Use in a well-ventilated area or

under a fume hood.[1]

Footwear

Closed-toe, chemical-resistant

shoes or boots.

Should cover the entire foot.[5]

Operational Plan: Step-by-Step Handling Procedure

Always handle 2-Fluoro-6-(trifluoromethyl)phenylacetonitrile in a designated area, such as

a chemical fume hood, to ensure adequate ventilation.

e Preparation:

o Ensure that an eyewash station and safety shower are readily accessible.[4]

o Inspect all PPE for integrity before use.

o Prepare all necessary equipment and reagents before handling the compound.

» Handling:
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[e]

Avoid the formation of dust and aerosols.[1]

o

Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][3]

[¢]

Avoid contact with skin, eyes, and clothing.[4]

[¢]

Wash hands thoroughly after handling.[3]

[e]

Do not eat, drink, or smoke in the handling area.[2][3]

e Storage:
o Keep the container tightly closed.[4]
o Store in a dry, cool, and well-ventilated place.[4]
o Keep away from incompatible materials such as acids.[4]

Emergency First Aid Procedures

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[1][3]

» In Case of Skin Contact: Wash off immediately with soap and plenty of water for at least 15
minutes. If skin irritation persists, call a physician.[3][4]

» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes and get medical
attention.[3][4]

« If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a POISON CENTER or
doctor/physician if you feel unwell.[1][3]

Disposal Plan

All waste materials must be treated as hazardous waste.

e Waste Collection:
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o Collect surplus and non-recyclable solutions in a designated, labeled, and sealed
container.

o Contaminated materials (e.g., gloves, lab coats) should also be collected in a sealed
container for disposal.

o Disposal Procedure:
o Dispose of contents and container to an approved waste disposal plant.[3]
o Contact a licensed professional waste disposal service to dispose of this material.[1]

o Chemical waste generators must determine whether a discarded chemical is classified as
a hazardous waste and must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification.[4]

Workflow for Handling and Disposal
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Caption: Workflow for handling and disposal of 2-Fluoro-6-
(trifluoromethyl)phenylacetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

